N-(4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H17N5O2S/c1-23-10-8-14(22-23)18(25)24(12-13-5-4-9-20-11-13)19-21-17-15(26-2)6-3-7-16(17)27-19/h3-11H,12H2,1-2H3
• InChI Key: NHFWTQKMWULLDS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

The compound “N-(4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide” belongs to the class of thiazole derivatives. Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, which include the compound , have been found to act as antioxidants. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potential candidates for the development of new analgesic drugs.

Anti-inflammatory Activity

. .

Antimicrobial Activity

.

Antifungal Activity

, which could be useful in treating fungal infections.

Antiviral Activity

, suggesting their potential use in the development of antiviral drugs.

Antitumor and Cytotoxic Activity

. .

Neuroprotective Activity

, which could be beneficial in the treatment of neurodegenerative diseases.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine. Given the diverse biological activities of thiazole derivatives, this compound could be a promising candidate for the development of new therapeutic agents.

Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase (COX) enzymes . These enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound inhibits the activity of COX enzymes, specifically COX-1 and COX-2 . This inhibition is measured by the compound’s ability to suppress the peroxidase activity of these enzymes .

Biochemical Pathways

By inhibiting COX enzymes, the compound disrupts the arachidonic acid pathway . This leads to a decrease in the production of thromboxane, prostaglandins, and prostacyclin, which are involved in inflammation and pain signaling .

Pharmacokinetics

The compound’santi-inflammatory activity was evaluated, and it showed significant inhibition of COX-1 and COX-2 .

Result of Action

The inhibition of COX enzymes leads to a decrease in inflammation and pain signaling . Compounds with similar structures have shown significant anti-inflammatory activity and have been able to inhibit albumin denaturation .